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Compound of Interest

Compound Name: Hexanetriol

Cat. No.: B1209766

Despite its established use in the cosmetics industry as a versatile humectant, solvent, and
viscosity-modifying agent, a comprehensive review of publicly available scientific literature
reveals a significant lack of in-depth, quantitative data on the performance and molecular
mechanisms of 1,2,6-Hexanetriol in cosmetic applications. While its functional roles are well-
documented in product literature and patents, detailed experimental studies, clinical trials, and
investigations into its specific interactions with skin at a cellular level are not readily available.
This technical guide synthesizes the existing knowledge on 1,2,6-Hexanetriol and highlights
the current gaps in the scientific understanding of its cosmetic applications.

Core Functions in Cosmetic Formulations

1,2,6-Hexanetriol is a trihydric alcohol that is primarily utilized in cosmetic and personal care
products for its multifunctional properties. It is a clear, odorless, and viscous liquid that is
miscible with water, making it a versatile ingredient in a wide range of product types, including
creams, lotions, and serums.[1][2]

The primary applications of 1,2,6-Hexanetriol in cosmetics include:

e Humectant: As a hygroscopic substance, 1,2,6-Hexanetriol attracts and retains moisture
from the atmosphere and the deeper layers of the skin, helping to hydrate the stratum
corneum.[2][3][4] This action contributes to maintaining skin's suppleness and preventing
dryness.
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e Solvent: Its chemical properties make it an effective solvent for other cosmetic ingredients,
aiding in their dispersion and ensuring a homogenous product formulation.[5]

 Viscosity Controlling Agent: 1,2,6-Hexanetriol is used to modify the thickness of cosmetic
products, contributing to their desired texture and feel.[1]

Comparative Properties: 1,2,6-Hexanetriol vs.
Glycerol

1,2,6-Hexanetriol is often compared to glycerol, another widely used polyol humectant in the
cosmetics industry. While they share similar functions, they possess distinct physical

properties:
Property 1,2,6-Hexanetriol Glycerol Reference(s)
Approximately half as
Hygroscopicity hygroscopic as Highly hygroscopic. [5]
glycerol.
] ) More viscous than ]
Viscosity Less viscous. [5]

glycerol.

The lower hygroscopicity of 1,2,6-Hexanetriol may be advantageous in certain formulations to
prevent a tacky or sticky skin feel that can sometimes be associated with high concentrations of
very hygroscopic agents, particularly in high-humidity environments.[6] Its higher viscosity can
be beneficial in formulations where a thicker consistency is desired.

Data Presentation: A Notable Gap

A thorough review of scientific databases and patent literature did not yield any publicly
available quantitative data from clinical or in-vitro studies on the cosmetic efficacy of 1,2,6-
Hexanetriol. For instance, no concentration-dependent studies on its skin hydration effects,
comparative analyses of its performance against other humectants, or specific measurements
of its impact on formulation viscosity could be located. This absence of data prevents the
creation of clearly structured tables for easy comparison, as requested.
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Experimental Protocols: Methodologies Inferred

While specific experimental protocols for evaluating 1,2,6-Hexanetriol in cosmetics are not
published, standard methods for assessing the performance of cosmetic ingredients can be
inferred.

Hypothetical Experimental Workflow for Humectant
Efficacy Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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